Cas no 143502-51-6 (Yibeissine)

• Product Name: Yibeissine
• CAS No: 143502-51-6
• Molecular Formula: C₂₇H₄₁NO₄
• Molecular Weight: 443.618748426437
• CID: 903527
• PubChem ID: 3083381

Yibeissine Properties

Names and Identifiers

• yibeissine
• (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11R,11aS,11bR)-3,11-dihydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,6,6a,6b,7,8,11,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]py
• (3beta,5alpha,11beta,22S,23R)-3,11-dihydroxy-5,6-dihydro-17,23-epoxyveratraman-6-one
• Veratraman-6(5H)-one, 17,23-epoxy-3,11-dihydroxy-, (3beta,5alpha,11beta,23beta)-
• 3,11-Dihydroxy-5,6-dihydro-17,23-epoxyveratraman-6-one
• AKOS040763650
• 143502-51-6
• CS-0082919
• MS-27995
• DTXSID70931918
• 1ST179511
• HY-121631
• (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11R,11aS,11bR)-3,11-dihydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,6,6a,6b,7,8,11,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-5-one
• G17909
• (3S,3'R,3'aS,4aS,6'S,6aS,6bS,7'aR,9R,11R,11aS,11bR)-3,11-dihydroxy-3',6',10,11b-tetramethyl-1,2,3,3'a,4,4',4a,5',6,6',6a,6b,7,7',7'a,8,11,11a-octadecahydro-3'H-spiro[cyclohexa[a]fluorene-9,2'-furo[3,2-b]pyridin]-5-one
• DA-68768

• InChIKey： NURPXYQPDMVKOY-RUKZUWONSA-N
• Inchi： 1S/C27H41NO4/c1-13-9-21-24(28-12-13)15(3)27(32-21)8-6-17-18-11-20(30)19-10-16(29)5-7-26(19,4)23(18)25(31)22(17)14(27)2/h13,15-19,21,23-25,28-29,31H,5-12H2,1-4H3/t13-,15+,16-,17-,18-,19+,21+,23+,24-,25-,26-,27-/m0/s1
• SMILES： O1[C@@H]2C[C@H](C)CN[C@H]2[C@@H](C)[C@]21CC[C@@H]1C(=C2C)[C@@H]([C@@H]2[C@@]3(C)CC[C@@H](C[C@@H]3C(C[C@H]21)=O)O)O

Computed Properties

• Exact Mass: 443.30355879 g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 443.30355879 g/mol
• Heavy Atom Count: 32
• Complexity: 855
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 78.8
• Molecular Weight: 443.6

Experimental Properties

• LogP: 3.56040
• PSA: 78.79000
• Refractive Index: 1.59
• Boiling Point: 611.6°Cat760mmHg
• Flash Point: 323.7°C
• Density: 1.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Jerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Jerveratrum-type alkaloids